Cas no 6943-77-7 (Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate))

Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate) structure
6943-77-7 structure
Product Name:Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)
CAS No:6943-77-7
MF:C11H12N2O7
MW:284.222183227539
CID:512599
PubChem ID:244161
Update Time:2025-04-19

Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate) Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)
    • 2-ethoxyethyl 3,5-dinitrobenzoate
    • 3,5-Dinitro-benzoesaeure-(2-aethoxy-aethylester)
    • 3,5-Dinitro-benzoesaeure-< 2-ethoxy-ethylester>
    • 3,5-dinitro-benzoic acid-(2-ethoxy-ethyl ester)
    • AC1Q5AIJ
    • AG-J-14317
    • AR-1E1323
    • CTK5C9859
    • NSC54787
    • 6943-77-7
    • NSC-54787
    • SCXGAVJIYIXEAJ-UHFFFAOYSA-N
    • DTXSID40288224
    • Inchi: 1S/C11H12N2O7/c1-2-19-3-4-20-11(14)8-5-9(12(15)16)7-10(6-8)13(17)18/h5-7H,2-4H2,1H3
    • InChI Key: SCXGAVJIYIXEAJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)CCOCC

Computed Properties

  • Exact Mass: 284.06446
  • Monoisotopic Mass: 284.06445073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.81
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.